methyl 2-({[(6-methyl-2-pyridinyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[(6-methylpyridin-2-yl)carbamoylamino]benzoate
• InChI: InChI=1S/C15H15N3O3/c1-10-6-5-9-13(16-10)18-15(20)17-12-8-4-3-7-11(12)14(19)21-2/h3-9H,1-2H3,(H2,16,17,18,20)
• InChI Key: COVWYRNRZCKAKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of atoms.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes understanding the reaction mechanisms, the conditions required for the reactions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the three-dimensional arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used for this purpose.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes understanding the reaction mechanisms, the conditions required for the reactions, and the products formed.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined using various experimental techniques.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting enzymes, or interacting with DNA.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This information can be found in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

Future directions could involve finding new synthesis methods, discovering new reactions, or exploring new applications for the compound.